![molecular formula C20H17Cl2N5O2S B279537 2-(2,4-dichlorophenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide](/img/structure/B279537.png)
2-(2,4-dichlorophenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide
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Overview
Description
2-(2,4-dichlorophenoxy)-N-[2-methyl-5-(3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is commonly referred to as DMTT and is a member of the triazolothiadiazole family of compounds. DMTT has been synthesized using various methods and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of DMTT is not fully understood, but it is believed to act as an inhibitor of various enzymes and proteins in the body. DMTT has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. DMTT has also been shown to inhibit the activity of monoamine oxidase, an enzyme that breaks down neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
DMTT has been shown to have various biochemical and physiological effects in the body. DMTT has been shown to increase the levels of neurotransmitters such as dopamine and serotonin in the brain. DMTT has also been shown to decrease the levels of oxidative stress in the body, which can lead to various diseases such as cancer and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
DMTT has several advantages as a research tool. DMTT is relatively easy to synthesize and purify, making it readily available for research purposes. DMTT has also shown promising results in various scientific research applications, making it a valuable tool for researchers. However, DMTT also has some limitations. DMTT can be toxic at high concentrations, making it difficult to use in vivo experiments. DMTT also has limited solubility in water, which can make it difficult to use in aqueous environments.
Future Directions
There are several future directions for research on DMTT. One direction is to study the potential therapeutic effects of DMTT for various diseases, including cancer and Alzheimer's disease. Another direction is to study the potential use of DMTT as an antibacterial and antifungal agent. Additionally, further research is needed to fully understand the mechanism of action of DMTT and its biochemical and physiological effects in the body.
Synthesis Methods
DMTT can be synthesized using various methods, but the most common method is the reaction of 2,4-dichlorophenol with 2-methyl-5-(3-methyl-1,2,4-triazol-5-yl)aniline in the presence of a coupling reagent such as N,N-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified using column chromatography or recrystallization.
Scientific Research Applications
DMTT has shown potential in various scientific research applications, including medicinal chemistry, pharmacology, and biochemistry. DMTT has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. DMTT has also been studied for its antibacterial and antifungal properties.
Properties
Molecular Formula |
C20H17Cl2N5O2S |
---|---|
Molecular Weight |
462.4 g/mol |
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]propanamide |
InChI |
InChI=1S/C20H17Cl2N5O2S/c1-10-4-5-13(19-26-27-12(3)24-25-20(27)30-19)8-16(10)23-18(28)11(2)29-17-7-6-14(21)9-15(17)22/h4-9,11H,1-3H3,(H,23,28) |
InChI Key |
HZFVFCAUTDDYAE-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C(C)OC4=C(C=C(C=C4)Cl)Cl |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN3C(=NN=C3S2)C)NC(=O)C(C)OC4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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